2-(2-Imino-6-trifluoromethoxy-3-benzothiazolinyl)ethanol hydrobromide
Cat. No. B8395764
M. Wt: 359.16 g/mol
InChI Key: INBPXLLLINZPQC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05008280
Procedure details
3-(2-Hydroxyethyl)-2-imino-6-trifluoromethoxybenzothiazoline may be prepared in the following manner: 2-amino-6-trifluoromethoxybenzothiazole (9.4 g) and 2-bromoethanol (10 g) in absolute ethanol (30 cc) are heated for 95 hours to boiling. The mixture is cooled to a temperature in the region of 20° C. The precipitate formed is filtered off and washed with ethyl ether (100 cc). 3-(2-Hydroxyethyl)-2-imino-6-trifluoromethoxybenzothiazoline hydrobromide (6.4 g), m.p. 219° C., is thereby obtained.
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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[OH:1][CH2:2][CH2:3][N:4]1[C:8]2[CH:9]=[CH:10][C:11]([O:13][C:14]([F:17])([F:16])[F:15])=[CH:12][C:7]=2[S:6][C:5]1=[NH:18].NC1SC2C=C(OC(F)(F)F)C=CC=2N=1.[Br:34]CCO>C(O)C>[BrH:34].[OH:1][CH2:2][CH2:3][N:4]1[C:8]2[CH:9]=[CH:10][C:11]([O:13][C:14]([F:16])([F:15])[F:17])=[CH:12][C:7]=2[S:6][C:5]1=[NH:18] |f:4.5|
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Inputs
Step One
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Name
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|
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Quantity
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0 (± 1) mol
|
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Type
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reactant
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Smiles
|
OCCN1C(SC2=C1C=CC(=C2)OC(F)(F)F)=N
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Step Two
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Name
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Quantity
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9.4 g
|
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Type
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reactant
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Smiles
|
NC=1SC2=C(N1)C=CC(=C2)OC(F)(F)F
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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BrCCO
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The precipitate formed
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FILTRATION
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Type
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FILTRATION
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Details
|
is filtered off
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WASH
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Type
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WASH
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Details
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washed with ethyl ether (100 cc)
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Outcomes
Product
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Name
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|
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Type
|
product
|
|
Smiles
|
Br.OCCN1C(SC2=C1C=CC(=C2)OC(F)(F)F)=N
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.4 g |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
